Cas no 5036-88-4 (7-BENZOTHIAZOLESULFONYL CHLORIDE, 2-METHYL-)
5036-88-4 structure
Product Name:7-BENZOTHIAZOLESULFONYL CHLORIDE, 2-METHYL-
CAS No:5036-88-4
MF:C8H6ClNO2S2
MW:247.72173833847
CID:3330333
PubChem ID:13824431
Update Time:2025-04-21
7-BENZOTHIAZOLESULFONYL CHLORIDE, 2-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- 7-BENZOTHIAZOLESULFONYL CHLORIDE, 2-METHYL-
- 2-methyl-7-benzothiazolesulfonyl chloride
- 2-methyl-7-chlorosulfonylbenzothiazole
- SCHEMBL3527551
- DB-193052
- 5036-88-4
- RDFBGLVDPQPDLW-UHFFFAOYSA-N
- AKOS006332753
-
- Inchi： 1S/C8H6ClNO2S2/c1-5-10-6-3-2-4-7(8(6)13-5)14(9,11)12/h2-4H,1H3
- InChI Key： RDFBGLVDPQPDLW-UHFFFAOYSA-N
- SMILES： S1C2=C(S(Cl)(=O)=O)C=CC=C2N=C1C
Computed Properties
- Exact Mass: 246.9528485Da
- Monoisotopic Mass: 246.9528485Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 83.7Ų
7-BENZOTHIAZOLESULFONYL CHLORIDE, 2-METHYL- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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